Cas no 1006463-02-0 ((2E)-3-[1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl]prop-2-enoic acid)

(2E)-3-[1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl]prop-2-enoic acid structure
1006463-02-0 structure
Product Name:(2E)-3-[1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl]prop-2-enoic acid
CAS No:1006463-02-0
MF:C8H7F3N2O2
MW:220.15
CID:5069526
PubChem ID:19622868
Update Time:2024-03-01

(2E)-3-[1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl]prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-[1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl]-
    • (2e)-3-[1-(2,2,2-trifluoroethyl)-1h-pyrazol-4-yl]prop-2-enoic acid
    • (2E)-3-[1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl]prop-2-enoic acid
    • Inchi: 1S/C8H7F3N2O2/c9-8(10,11)5-13-4-6(3-12-13)1-2-7(14)15/h1-4H,5H2,(H,14,15)
    • InChI Key: OIQZOXPUJBVGGM-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C=CC1=CN(CC(F)(F)F)N=C1

Computed Properties

  • Exact Mass: 220.04596196g/mol
  • Monoisotopic Mass: 220.04596196g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 55.1Ų

(2E)-3-[1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl]prop-2-enoic acid Pricemore >>

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